Cas no 2229145-32-6 (methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229145-32-6
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6126800
• PubChem ID: 165970013
• Update Time: 2025-10-31

methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2229145-32-6
• EN300-1919955

• Inchi： 1S/C10H14BrNO2/c1-6-8(5-11)9(10(13)14-4)7(2)12(6)3/h5H2,1-4H3
• InChI Key： RUENPHKPOSIGLP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate: A Comprehensive Overview

The compound methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229145-32-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with multiple substituents, including methyl groups and a bromomethyl moiety. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and compounds with tailored properties.

Recent studies have highlighted the potential of methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate in the development of advanced polymers and organic electronics. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of conductive polymers, which are critical for applications in flexible electronics, sensors, and energy storage devices. The bromomethyl group in the molecule acts as a reactive site, enabling controlled polymerization reactions under specific conditions.

In addition to its role in polymer synthesis, methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has shown promise in medicinal chemistry. Its ability to form stable coordination complexes with metal ions has been explored for drug delivery systems and targeted therapies. For instance, studies have shown that this compound can act as a ligand in metallo-drug design, enhancing the bioavailability and efficacy of certain therapeutic agents.

The synthesis of methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrole ring system. The introduction of substituents such as methyl groups and the bromomethyl moiety requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

From an environmental perspective, the development of sustainable synthetic routes for methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate is a topic of growing interest. Researchers are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. For example, the use of biodegradable solvents and enzyme-catalyzed reactions has been proposed to enhance the eco-friendliness of its production process.

Furthermore, the unique electronic properties of methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate make it an attractive candidate for applications in optoelectronics. Its ability to absorb light across a broad spectrum has been leveraged in the development of photovoltaic materials and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into conjugated systems can significantly improve their efficiency and stability under operational conditions.

In conclusion, methyl 4-(bromomethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229145-32-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in materials science, medicinal chemistry, and organic synthesis. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern technology and therapeutic development.